Cas no 89021-25-0 (Phosphonic acid, (3-oxo-1-butenyl)-, bis(1-methylethyl) ester)
Phosphonic acid, (3-oxo-1-butenyl)-, bis(1-methylethyl) ester is an organophosphorus compound characterized by its unique phosphonate ester structure. The presence of the 3-oxo-1-butenyl group enhances its reactivity, making it a versatile intermediate in organic synthesis and coordination chemistry. Its bis(1-methylethyl) ester moiety improves solubility in organic solvents, facilitating its use in homogeneous reaction systems. This compound is particularly valuable in applications requiring selective phosphorylation or as a ligand precursor in metal-catalyzed processes. Its stability under mild conditions and compatibility with diverse functional groups make it suitable for fine chemical synthesis and specialized industrial applications. The compound's structural features allow for tailored modifications, enabling precise control in complex molecular architectures.

89021-25-0 structure
Product name:Phosphonic acid, (3-oxo-1-butenyl)-, bis(1-methylethyl) ester
Phosphonic acid, (3-oxo-1-butenyl)-, bis(1-methylethyl) ester Chemical and Physical Properties
Names and Identifiers
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- Phosphonic acid, (3-oxo-1-butenyl)-, bis(1-methylethyl) ester
- 4-di(propan-2-yloxy)phosphorylbut-3-en-2-one
- 89021-25-0
- DTXSID20751300
- Dipropan-2-yl (3-oxobut-1-en-1-yl)phosphonate
- MFCD32693160
- Diisopropyl (3-Oxo-1-buten-1-yl)phosphonate
- SY257770
-
- Inchi: InChI=1S/C10H19O4P/c1-8(2)13-15(12,14-9(3)4)7-6-10(5)11/h6-9H,1-5H3
- InChI Key: RXDLGWVPUAZIAP-UHFFFAOYSA-N
- SMILES: CC(C)OP(=O)(C=CC(=O)C)OC(C)C
Computed Properties
- Exact Mass: 234.10209608g/mol
- Monoisotopic Mass: 234.10209608g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 52.6Ų
- XLogP3: 0.9
Experimental Properties
- PSA: 62.41000
- LogP: 3.13220
Phosphonic acid, (3-oxo-1-butenyl)-, bis(1-methylethyl) ester Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y1191767-1g |
Diisopropyl (3-Oxo-1-buten-1-yl)phosphonate |
89021-25-0 | 95% | 1g |
$1085 | 2024-07-20 | |
eNovation Chemicals LLC | Y1191767-1g |
Diisopropyl (3-Oxo-1-buten-1-yl)phosphonate |
89021-25-0 | 95% | 1g |
$1085 | 2025-02-25 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1529282-1g |
Diisopropyl (3-oxobut-1-en-1-yl)phosphonate |
89021-25-0 | 98% | 1g |
¥9979.00 | 2024-04-26 | |
eNovation Chemicals LLC | Y1191767-1g |
Diisopropyl (3-Oxo-1-buten-1-yl)phosphonate |
89021-25-0 | 95% | 1g |
$1085 | 2025-02-18 | |
SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY257770-1g |
Diisopropyl (3-Oxo-1-buten-1-yl)phosphonate |
89021-25-0 | ≥95% | 1g |
¥8900.00 | 2024-07-09 |
Phosphonic acid, (3-oxo-1-butenyl)-, bis(1-methylethyl) ester Related Literature
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Shuangshuang Wang,Tao Ding Nanoscale, 2018,10, 16293-16297
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Yunxiang He,Lorna Hodgson,Paul Verkade Chem. Sci., 2020,11, 8394-8408
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3. Carbon dots as photocatalysts for organic synthesis: metal-free methylene–oxygen-bond photocleavage†Simone Cailotto,Matteo Negrato,Salvatore Daniele,Maurizio Selva,Emanuele Amadio,Alvise Perosa Green Chem., 2020,22, 1145-1149
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Y. Zhao,F. Schwemmer,S. Zehnle Lab Chip, 2015,15, 4133-4137
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Jan Rinkel,Tobias G. Köllner,Feng Chen,Jeroen S. Dickschat Chem. Commun., 2019,55, 13255-13258
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:89021-25-0)Phosphonic acid, (3-oxo-1-butenyl)-, bis(1-methylethyl) ester

Purity:99%
Quantity:1g
Price ($):1116.0